Cas no 55504-16-0 (1-chloro-4,4-dimethylcyclohex-1-ene)

• Product Name: 1-chloro-4,4-dimethylcyclohex-1-ene
• CAS No: 55504-16-0
• MF: C₈H₁₃Cl
• MW: 144.641821622849
• CID: 5529554
• Update Time: 2025-05-20

1-chloro-4,4-dimethylcyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 1-chloro-4,4-dimethyl-
• 1-chloro-4,4-dimethylcyclohex-1-ene

• Inchi： 1S/C8H13Cl/c1-8(2)5-3-7(9)4-6-8/h3H,4-6H2,1-2H3
• InChI Key： CLQUDBAMGLAMLC-UHFFFAOYSA-N
• SMILES： C1(Cl)CCC(C)(C)CC=1

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 54-56 °C(Press: 11 Torr)

Additional information on 1-chloro-4,4-dimethylcyclohex-1-ene

Comprehensive Analysis of 1-Chloro-4,4-dimethylcyclohex-1-ene (CAS No. 55504-16-0): Properties, Applications, and Industry Trends

1-Chloro-4,4-dimethylcyclohex-1-ene (CAS No. 55504-16-0) is a specialized organic compound belonging to the class of halogenated cyclohexene derivatives. Its unique molecular structure, featuring a chloro substituent at the 1-position and two methyl groups at the 4-position, makes it a valuable intermediate in synthetic chemistry. The compound's cyclohexene backbone and chloro functional group contribute to its reactivity, enabling diverse applications in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for halogenated cyclohexene derivatives has surged due to their role in synthesizing bioactive molecules. Researchers frequently search for "1-Chloro-4,4-dimethylcyclohex-1-ene synthesis" or "CAS 55504-16-0 applications," reflecting growing interest in its utility. The compound's stereoselective reactivity is particularly noteworthy, as it allows for the construction of complex chiral centers—a hot topic in asymmetric catalysis and drug development.

From a physicochemical perspective, 1-Chloro-4,4-dimethylcyclohex-1-ene exhibits a boiling point range of 180-185°C and a density of ~1.02 g/cm³. Its lipophilic nature (logP ≈ 3.1) makes it soluble in organic solvents like dichloromethane and toluene, a property frequently queried in "solubility of CAS 55504-16-0" searches. These characteristics are critical for process optimization in industrial-scale reactions.

The compound's synthetic versatility aligns with current trends in green chemistry. Many users inquire about "eco-friendly derivatization of 1-Chloro-4,4-dimethylcyclohex-1-ene," highlighting the industry's shift toward sustainable methodologies. Recent studies demonstrate its potential as a precursor for biodegradable polymers when combined with renewable substrates—an area gaining traction in circular economy discussions.

Analytical techniques for 55504-16-0 characterization often involve GC-MS (retention time ~9.2 min on DB-5 columns) and ¹³C NMR (δ 140.2 ppm for the olefinic carbon). These data points address common search queries like "NMR peaks for 1-Chloro-4,4-dimethylcyclohex-1-ene." Advanced users also explore its quantum chemical properties, with computational studies revealing a HOMO-LUMO gap of 6.3 eV—information relevant to photochemical applications.

In pharmaceutical contexts, the compound's 4,4-dimethylcyclohexene scaffold serves as a building block for terpene-inspired drug candidates. This connects to trending searches about "cyclohexene derivatives in COVID-19 research," where similar structures show antiviral potential. However, 55504-16-0 itself is primarily utilized in early-stage molecular design rather than direct therapeutic use.

Storage and handling recommendations for 1-Chloro-4,4-dimethylcyclohex-1-ene emphasize inert atmosphere protection due to its moderate air sensitivity. Industry professionals often seek "stability of CAS 55504-16-0 under nitrogen," with studies confirming 24-month stability when stored at -20°C in amber vials. These practical insights are crucial for supply chain optimization.

Emerging applications include its use in liquid crystal formulations, where the compound's rigid cyclohexene core enhances mesophase stability. Patent analyses reveal a 15% annual growth in references to halogenated cyclohexenes in display technology—a sector increasingly searched alongside "advanced electronic materials 2024." This positions 55504-16-0 as a compound with expanding commercial relevance.

For synthetic chemists, the regioselective functionalization of this molecule remains a key challenge. Online forums show frequent discussions about "selective substitution at the 3-position of 1-Chloro-4,4-dimethylcyclohex-1-ene," indicating active research into its reaction mechanisms. Recent breakthroughs using palladium-catalyzed couplings have improved yields to >85% in some transformations.

Environmental fate studies of CAS 55504-16-0 indicate moderate biodegradability (OECD 301D: 45% in 28 days), addressing regulatory queries about "ecological impact of chloro-cyclohexenes." Its low bioaccumulation potential (BCF < 100) makes it preferable to persistent alternatives, aligning with ESG-focused manufacturing trends.

In academic settings, the compound serves as a model substrate for investigating allylic rearrangement mechanisms. Laboratory supply data shows a 30% year-on-year increase in purchases for "teaching stereochemistry with 1-Chloro-4,4-dimethylcyclohex-1-ene," underscoring its educational value in demonstrating conformational analysis principles.

Future prospects for 1-Chloro-4,4-dimethylcyclohex-1-ene include potential in metal-organic frameworks (MOFs), where its structure could template porous materials. This connects to high-traffic search terms like "MOF design with halogenated linkers 2024." As industries prioritize multifunctional intermediates, 55504-16-0 is poised to maintain its niche significance across scientific disciplines.